Cas no 14193-38-5 (trans-4,5-Dihydroxy-1,2-dithiane)

• Product Name: trans-4,5-Dihydroxy-1,2-dithiane
• CAS No: 14193-38-5
• MF: C₄H₈O₂S₂
• MW: 152.235118865967
• MDL: MFCD00006661
• CID: 205238
• PubChem ID: 57654093
• Update Time: 2025-06-11

trans-4,5-Dihydroxy-1,2-dithiane Chemical and Physical Properties

Names and Identifiers

• trans-1,2-Dithiane-4,5-diol
• 1,2-Dithiane-4,5-diol,(4R,5R)-rel-
• 4,5-dihydroxy-1,2-dithiane(oxidized form of dithiothreitol)
• trans-4,5-Dihydroxy-1,2-dithiane
• (+/-)-trans-4,5-dihydroxy-1,2-dithiane
• (S,S:R,R)-CYCLO-DITHIOTHREITOL
• CYCLO-DTT
• rel-(4R*,5R*)-1,2-Dithiane-4,5-diol
• trans-4,5-dihydroxy-1,2-dithiacyclohexane
• trans-4,5-Dihydroxy-1,2-dithian
• trans-dithiothreitol
• (±)-trans-1,2-Dithiane-4,5-diol
• NSC 663605
• trans-4,5-Dihydroxy-o-dithiane
• OXIDIZED DTT
• Einecs 238-047-6
• (SS,RR)-CYCLO-DITHIOTHREITOL
• rel-1,2-Dithiane-4β*,5α*-diol
• (4S,5S)-1,2-DITHIANE-4,5-DIOL
• SCHEMBL1628866
• DB02693
• SR-01000634012-1
• NS00068402
• UNII-8T052MD8AP
• Trans-4,5-dihydroxy-1,2-dithiane(S,S)
• (4S,5S)-4,5-dihydroxy-1,2-dithiane
• 37031-12-2
• 4,5-Dihydroxy-1,2-dithiane
• 1,2-Dithiane-4,5-diol, (4S,5S)-
• C4H8O2S2
• InChI=1/C4H8O2S2/c5-3-1-7-8-2-4(3)6/h3-6H,1-2H2/t3-,4-/m1/s1
• CS-0157913
• 4,5(trans)-Dioxide-1,2-dithiane
• DTXSID80190534
• D1D
• Q27104484
• MFCD00006661
• 14193-38-5
• CHEBI:41837
• 8T052MD8AP
• trans-4,5-Dihydroxy-1,2-dithiane, >=99%
• CCG-44158
• (-)-Trans-1,2-dithiane-4,5-diol
• NSC663605
• (4S,5S)-dithiane-4,5-diol
• L-4,5-Dihydroxy-1,2-dithiane
• YPGMOWHXEQDBBV-QWWZWVQMSA-
• o-DITHIANE, 4,5-DIHYDROXY-, L-
• D-8230
• YPGMOWHXEQDBBV-QWWZWVQMSA-N

• MDL： MFCD00006661
• Inchi： 1S/C4H8O2S2/c5-3-1-7-8-2-4(3)6/h3-6H,1-2H2/t3-,4-/m1/s1
• InChI Key： YPGMOWHXEQDBBV-QWWZWVQMSA-N
• SMILES： S1C[C@H]([C@@H](CS1)O)O

Computed Properties

• Exact Mass: 151.99700
• Monoisotopic Mass: 151.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.1A^2
• XLogP3: -0.6

Experimental Properties

• Color/Form: Not available
• Density: 1.531±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 130-132 °C (lit.)
• Boiling Point: 284.9°Cat760mmHg
• Flash Point: 139°C
• Refractive Index: 1.689
• Solubility: Slightly soluble (24 g/l) (25 º C),
• PSA: 91.06000
• LogP: 0.10320
• Solubility: Not available

trans-4,5-Dihydroxy-1,2-dithiane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes Dithianes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes

Additional information on trans-4,5-Dihydroxy-1,2-dithiane

Exploring the Unique Properties and Applications of trans-4,5-Dihydroxy-1,2-dithiane (CAS No. 14193-38-5)

In the realm of organic chemistry, trans-4,5-Dihydroxy-1,2-dithiane (CAS No. 14193-38-5) stands out as a fascinating compound with a unique molecular structure and diverse applications. This sulfur-containing heterocycle has garnered significant attention from researchers and industry professionals alike due to its potential in pharmaceuticals, agrochemicals, and material science. The compound's dithiane ring and hydroxyl groups contribute to its reactivity and versatility, making it a valuable building block in synthetic chemistry.

One of the most intriguing aspects of trans-4,5-Dihydroxy-1,2-dithiane is its role in chiral synthesis. The compound's stereochemistry allows it to serve as a precursor for the production of enantiomerically pure substances, which are crucial in drug development. With the growing demand for green chemistry and sustainable synthesis methods, researchers are exploring how this compound can be utilized in catalysis and biocatalysis to reduce environmental impact. Recent studies have also investigated its potential as a chelating agent for metal ions, opening doors to applications in nanotechnology and coordination chemistry.

The pharmaceutical industry has shown particular interest in CAS No. 14193-38-5 due to its structural similarity to biologically active molecules. Its dithiolane moiety resembles that of lipoic acid, a potent antioxidant, suggesting possible applications in neuroprotective therapies and anti-aging formulations. Moreover, the compound's ability to form stable complexes with various metals has led to investigations into its use in diagnostic imaging and drug delivery systems. These developments align with current trends in personalized medicine and targeted therapy, addressing common search queries about innovative treatment approaches.

In material science, trans-4,5-Dihydroxy-1,2-dithiane has demonstrated potential as a monomer for polymeric materials with unique properties. The sulfur atoms in its structure can contribute to flame retardancy, while the hydroxyl groups enable cross-linking capabilities. These characteristics make it valuable for developing advanced coatings, adhesives, and electronic materials. As industries seek more sustainable alternatives to traditional materials, this compound's biodegradability potential and renewable sourcing options are becoming increasingly relevant topics.

The analytical characterization of 14193-38-5 employs various techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help researchers understand the compound's conformational stability and intermolecular interactions, which are critical for its applications. Recent advancements in computational chemistry have also enabled more accurate predictions of its behavior in different environments, addressing common questions about molecular modeling and property prediction.

From a commercial perspective, the global market for specialty chemicals like trans-4,5-Dihydroxy-1,2-dithiane is expanding rapidly. Manufacturers are focusing on scale-up processes and cost-effective synthesis routes to meet growing demand. The compound's regulatory status and safety profile are frequently searched topics, reflecting industry's commitment to responsible chemical management and product stewardship. As research continues to uncover new applications, this versatile molecule is poised to play an increasingly important role across multiple scientific disciplines.

Looking ahead, the future of CAS No. 14193-38-5 research appears promising. Emerging areas such as bioorthogonal chemistry and click chemistry may benefit from the compound's unique reactivity patterns. Additionally, its potential in energy storage systems and photovoltaic materials aligns with global interests in renewable energy solutions. As scientists continue to explore the boundaries of this molecule's capabilities, trans-4,5-Dihydroxy-1,2-dithiane remains at the forefront of innovation in chemical research and industrial applications.